
Ametoctradin residue definition enforcement
risk assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ametoctradin

CAS No.: 865318-97-4

Cat. No.: S518383

Get Quote

Ametoctradin Residue Definitions

The residue definitions for ametoctradin, as established by the European Food Safety Authority (EFSA), are

categorized by purpose and commodity type. These definitions are central to both regulatory enforcement

and consumer safety evaluations.

Table 1: Residue Definitions for Ametoctradin

Commodity Group
For
Enforcement

For Risk Assessment

All Plant Commodities
(Primary crops)

Ametoctradin [1]
[2]

Ametoctradin [1] [2]

Rotational Crops Ametoctradin [1] Sum of ametoctradin, M650F03, and M650F04
(expressed as ametoctradin) [1] [2]

Honey Ametoctradin [2]
[3]

Sum of ametoctradin, M650F03, and M650F04
(expressed as ametoctradin) [2] [3]
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A robust analytical method is critical for monitoring and enforcing the defined residue levels. The following

protocol is adapted from a validated approach for various fruits and vegetables [4].

Protocol: Determination of Ametoctradin Residues using
Modified QuEChERS and UPLC-MS/MS

1. Principle A rapid, effective, and sensitive method for quantifying ametoctradin residues in high-water-

content matrices using a modified Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) sample

preparation followed by Ultra-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (UPLC-MS/MS) [4].

2. Reagents and Materials

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade)
Standards: Ametoctradin certified reference standard

QuEChERS Kits: Kits containing anhydrous magnesium sulfate (MgSO₄) and salts for extraction

3. Equipment

Ultra-Performance Liquid Chromatography (UPLC) system
Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source in positive
mode (ESI+) [4]
Analytical balance

Centrifuge
Vortex mixer

4. Detailed Experimental Procedure

Sample Preparation: Homogenize the sample (e.g., apple, cucumber, cabbage, tomato, grape).
Weigh a representative portion into a centrifuge tube.

Extraction: Add acetonitrile and the contents of the QuEChERS extraction kit to the sample. Shake
vigorously and centrifuge.

Clean-up: Transfer an aliquot of the supernatant to a dispersive Solid-Phase Extraction (d-SPE) tube
containing clean-up sorbents. Shake and centrifuge.

Analysis: Inject the purified extract into the UPLC-MS/MS system.

5. Chromatographic and Mass Spectrometric Conditions

UPLC Column: C18 reverse-phase column
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Run Time: < 5.0 minutes [4]

Mobile Phase: Gradient elution using water and methanol (or acetonitrile), both with modifiers like
formic acid or ammonium acetate.

MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The specific precursor and product
ions for ametoctradin must be optimized.

6. Method Validation The method should be validated for the following parameters [4]:

Linearity: Excellent linearity with coefficient of determination (R²) > 0.9969.
Limit of Detection (LOD): As low as 0.043 μg/kg.

Limit of Quantification (LOQ): Does not exceed 0.135 μg/kg in all matrices.
Accuracy (Recovery): Mean recovery ranging from 81.81% to 100.1%.

Precision (Repeatability): Intra-day Relative Standard Deviation (RSDr) in the range of 0.65–7.88%.

For honey, methods based on LC–MS–Q–ToF (QuEChERS) have been used, validating a screening detection

limit (SDL) of 0.0025 mg/kg [2].

Risk Assessment Framework

The consumer risk assessment for ametoctradin concludes that dietary intake from its authorized uses is

unlikely to present a health risk [1] [2]. The core toxicological and intake assessment data are summarized

below.

Table 2: Toxicological Reference Values and Exposure Assessment

Assessment
Parameter

Value / Outcome Source / Comment

Acceptable Daily
Intake (ADI)

0.01 mg/kg body weight per day (10 mg/kg
bw per day) [1]

Derived from the EU peer review.

Acute Reference
Dose (ARfD)

Not deemed necessary [1] [2] Due to low acute toxicity.

Highest
Calculated
Exposure

Long-term intake accounted for 0.14% of the
ADI (French toddler diet) [1] and 0.2% of the
ADI (NL toddler diet) [2].

Calculated using EFSA's PRIMo
model. Exposure is significantly

below the ADI.
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Experimental & Regulatory Workflow

The following diagram illustrates the logical workflow for determining the appropriate residue definition and

conducting the corresponding risk assessment.

Start: Identify Commodity

Is it a rotational crop
or honey?

Enforcement Residue Definition:
Ametoctradin

 No (Primary Crop)

Risk Assessment Definition:
Sum of ametoctradin,

M650F03, and M650F04

 Yes

Risk Assessment Definition:
Ametoctradin

Proceed with Analytical
Method & Risk Assessment

Click to download full resolution via product page

Key Considerations & Data Gaps

Rotational Crops: The soil metabolites M650F03 and M650F04 can be taken up by subsequent

crops in the rotation. Member States are advised to consider risk mitigation measures to prevent their
presence in rotational crops [1].
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Analytical Scope: The standard enforcement method using the parent compound alone is sufficient

for MRL compliance monitoring. However, for a comprehensive risk assessment of rotational crops
and honey, analytical methods must also quantify the metabolites M650F03 and M650F04 [1] [2].

Method Validation: When applying the analytical protocol to a new commodity, a full re-validation is
required to confirm the stated performance parameters (LOQ, recovery, precision) are met in that

specific matrix.

I hope these detailed application notes and protocols are helpful for your work. Should you require further

clarification on specific methodological details, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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